Puromycin Puromycin Puromycin is an aminoglycoside antibiotic isolated from the bacterium Streptomyces alboniger. Acting as an analog of the 3' terminal end of aminoacyl-tRNA, puromycin incorporates itself into a growing polypeptide chain and causes its premature termination, thereby inhibiting protein synthesis. This agent has antimicrobial, antitrypanosomal, and antineoplastic properties; it is used as an antibiotic in cell culture. (NCI04)
Puromycin is an aminonucleoside antibiotic, derived from the Streptomyces alboniger bacterium, that causes premature chain termination during translation taking place in the ribosome. It has a role as a nucleoside antibiotic, an antiinfective agent, an antineoplastic agent, a protein synthesis inhibitor, an antimicrobial agent, an EC 3.4.11.14 (cytosol alanyl aminopeptidase) inhibitor and an EC 3.4.14.2 (dipeptidyl-peptidase II) inhibitor. It is a conjugate base of a puromycin(1+).
Puromycin dihydrochloride is a white powder. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 53-79-2
VCID: VC0540639
InChI: InChI=1S/C22H29N7O5/c1-28(2)19-17-20(25-10-24-19)29(11-26-17)22-18(31)16(15(9-30)34-22)27-21(32)14(23)8-12-4-6-13(33-3)7-5-12/h4-7,10-11,14-16,18,22,30-31H,8-9,23H2,1-3H3,(H,27,32)/t14-,15+,16+,18+,22+/m0/s1
SMILES: CN(C)C1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)NC(=O)C(CC4=CC=C(C=C4)OC)N)O
Molecular Formula: C22H29N7O5
Molecular Weight: 471.5 g/mol

Puromycin

CAS No.: 53-79-2

Inhibitors

VCID: VC0540639

Molecular Formula: C22H29N7O5

Molecular Weight: 471.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Puromycin - 53-79-2

CAS No. 53-79-2
Product Name Puromycin
Molecular Formula C22H29N7O5
Molecular Weight 471.5 g/mol
IUPAC Name (2S)-2-amino-N-[(2S,3S,4R,5R)-5-[6-(dimethylamino)purin-9-yl]-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]-3-(4-methoxyphenyl)propanamide
Standard InChI InChI=1S/C22H29N7O5/c1-28(2)19-17-20(25-10-24-19)29(11-26-17)22-18(31)16(15(9-30)34-22)27-21(32)14(23)8-12-4-6-13(33-3)7-5-12/h4-7,10-11,14-16,18,22,30-31H,8-9,23H2,1-3H3,(H,27,32)/t14-,15+,16+,18+,22+/m0/s1
Standard InChIKey RXWNCPJZOCPEPQ-NVWDDTSBSA-N
Isomeric SMILES CN(C)C1=NC=NC2=C1N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)CO)NC(=O)[C@H](CC4=CC=C(C=C4)OC)N)O
SMILES CN(C)C1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)NC(=O)C(CC4=CC=C(C=C4)OC)N)O
Canonical SMILES CN(C)C1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)NC(=O)C(CC4=CC=C(C=C4)OC)N)O
Appearance Solid powder
Melting Point 168°C-182°C
176.25 °C
Physical Description Puromycin dihydrochloride is a white powder. (NTP, 1992)
Description Puromycin is an aminoglycoside antibiotic isolated from the bacterium Streptomyces alboniger. Acting as an analog of the 3' terminal end of aminoacyl-tRNA, puromycin incorporates itself into a growing polypeptide chain and causes its premature termination, thereby inhibiting protein synthesis. This agent has antimicrobial, antitrypanosomal, and antineoplastic properties; it is used as an antibiotic in cell culture. (NCI04)
Puromycin is an aminonucleoside antibiotic, derived from the Streptomyces alboniger bacterium, that causes premature chain termination during translation taking place in the ribosome. It has a role as a nucleoside antibiotic, an antiinfective agent, an antineoplastic agent, a protein synthesis inhibitor, an antimicrobial agent, an EC 3.4.11.14 (cytosol alanyl aminopeptidase) inhibitor and an EC 3.4.14.2 (dipeptidyl-peptidase II) inhibitor. It is a conjugate base of a puromycin(1+).
Puromycin dihydrochloride is a white powder. (NTP, 1992)
Purity >98% (or refer to the Certificate of Analysis)
Related CAS 58-58-2 (di-hydrochloride)
Shelf Life >2 years if stored properly
Solubility Soluble (NTP, 1992)
50mg/ml
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms CL 13900
CL-13900
CL13900
P 638
P-638
P638
Puromycin
Puromycin Dihydrochloride
Puromycin Hydrochloride
Stylomycin
Reference 1: Guo X, Duan Y, Ye X, Hu L, Xu T, Tong L, Yu M. Stable silencing of dll4 gene suppresses the growth and metastasis of esophagus cancer cells by attenuating Akt phosphorylation. Oncol Rep. 2018 May 8. doi: 10.3892/or.2018.6427. [Epub ahead of print] PubMed PMID: 29749499.
2: Yik-Sham Chung C, Timblin GA, Saijo K, Chang CJ. Versatile Histochemical Approach to Detection of Hydrogen Peroxide in Cells and Tissues Based on Puromycin Staining. J Am Chem Soc. 2018 May 3. doi: 10.1021/jacs.8b02279. [Epub ahead of print] PubMed PMID: 29722974.
3: Ahmad F, Salahuddin M, Alsamman K, Herzallah HK, Al-Otaibi ST. Neonatal maternal deprivation impairs localized de novo activity-induced protein translation at the synapse in the rat hippocampus. Biosci Rep. 2018 Apr 26. pii: BSR20180118. doi: 10.1042/BSR20180118. [Epub ahead of print] PubMed PMID: 29700212.
4: Argüello RJ, Simoes MR, Mendes A, Camosseto V, Torres AG, de Pouplana LR, van de Pavert SA, Gatti E, Pierre P. SunRiSE: measuring translation elongation at single cell resolution by flow cytometry. J Cell Sci. 2018 Apr 26. pii: jcs.214346. doi: 10.1242/jcs.214346. [Epub ahead of print] PubMed PMID: 29700204.
5: Wu L, Blum W, Zhu CQ, Yun Z, Pecze L, Kohno M, Chan ML, Zhao Y, Felley-Bosco E, Schwaller B, de Perrot M. Putative cancer stem cells may be the key target to inhibit cancer cell repopulation between the intervals of chemoradiation in murine mesothelioma. BMC Cancer. 2018 Apr 27;18(1):471. doi: 10.1186/s12885-018-4354-1. PubMed PMID: 29699510; PubMed Central PMCID: PMC5921988.
6: Lyu C, Shen J, Wang R, Gu H, Zhang J, Xue F, Liu X, Liu W, Fu R, Zhang L, Li H, Zhang X, Cheng T, Yang R, Zhang L. Targeted genome engineering in human induced pluripotent stem cells from patients with hemophilia B using the CRISPR-Cas9 system. Stem Cell Res Ther. 2018 Apr 6;9(1):92. doi: 10.1186/s13287-018-0839-8. PubMed PMID: 29625575; PubMed Central PMCID: PMC5889534.
7: Stefanik MT, Milovanovic M, Werner CT, Spainhour JCG, Wolf ME. Withdrawal From Cocaine Self-administration Alters the Regulation of Protein Translation in the Nucleus Accumbens. Biol Psychiatry. 2018 Feb 23. pii: S0006-3223(18)30113-6. doi: 10.1016/j.biopsych.2018.02.012. [Epub ahead of print] PubMed PMID: 29622268.
8: Gong J, Jin J, Zhao L, Li Y, Li Y, He Q. Tripterygium glycoside protects against puromycin amino nucleoside induced podocyte injury by upregulating autophagy. Int J Mol Med. 2018 Jul;42(1):115-122. doi: 10.3892/ijmm.2018.3598. Epub 2018 Mar 29. PubMed PMID: 29620171.
9: Ren H, Hu X, Liu Y, Dai D, Liu X, Wang Z, Yang Y, Li X, Liu Y, Tang R. Salvia przewalskii extract of total phenolic acids inhibit TLR4 signaling activation in podocyte injury induced by puromycin aminonucleoside in vitro. Ren Fail. 2018 Nov;40(1):273-279. doi: 10.1080/0886022X.2018.1456460. PubMed PMID: 29619899.
10: Watanabe S, Sakurai T, Nakamura S, Miyoshi K, Sato M. The Combinational Use of CRISPR/Cas9 and Targeted Toxin Technology Enables Efficient Isolation of Bi-Allelic Knockout Non-Human Mammalian Clones. Int J Mol Sci. 2018 Apr 4;19(4). pii: E1075. doi: 10.3390/ijms19041075. PubMed PMID: 29617297.
11: Cátia FC, Janete QS, Benedita SM, Liliana SS, Isabel SS, Roberto RA Jr., Manuel P. Calcitriol Prevents Cardiovascular Repercussions in Puromycin Aminonucleoside-Induced Nephrotic Syndrome. Biomed Res Int. 2018 Jan 23;2018:3609645. doi: 10.1155/2018/3609645. eCollection 2018. PubMed PMID: 29607318; PubMed Central PMCID: PMC5828333.
12: Dijk FJ, van Dijk M, Walrand S, van Loon LJC, van Norren K, Luiking YC. Differential effects of leucine and leucine-enriched whey protein on skeletal muscle protein synthesis in aged mice. Clin Nutr ESPEN. 2018 Apr;24:127-133. doi: 10.1016/j.clnesp.2017.12.013. Epub 2018 Jan 11. PubMed PMID: 29576350.
13: Yamanishi A, Matsuba A, Kondo R, Akamatsu R, Tanaka S, Tokunaga M, Horie K, Kokubu C, Ishida Y, Takeda J. Collection of homozygous mutant mouse embryonic stem cells arising from autodiploidization during haploid gene trap mutagenesis. Nucleic Acids Res. 2018 Mar 15. doi: 10.1093/nar/gky183. [Epub ahead of print] PubMed PMID: 29554276.
14: Bastide A, Yewdell JW, David A. The RiboPuromycylation Method (RPM): an Immunofluorescence Technique to Map Translation Sites at the Sub-cellular Level. Bio Protoc. 2018 Jan 5;8(1). pii: e2669. doi: 10.21769/BioProtoc.2669. PubMed PMID: 29552591; PubMed Central PMCID: PMC5856242.
15: Liu T, Tian DW, Zou LJ, Liu FY, Can QY, Yang JK, Xu JP, Huang XW, Xi JQ, Zhu ML, Mo MH, Zhang KQ. Quantitative proteomics revealed partial fungistatic mechanism of ammonia against conidial germination of nematode-trapping fungus Arthrobotrys oligospora ATCC24927. Int J Biochem Cell Biol. 2018 May;98:104-112. doi: 10.1016/j.biocel.2018.03.009. Epub 2018 Mar 12. PubMed PMID: 29544894.
16: Guo WH, Chen ZY, Chen H, Lin T, Zhao ML, Liu H, Yu J, Hu YF, Li GX. [Sericin regulates proliferation of human gastric cancer MKN45 cells through autophagic pathway]. Nan Fang Yi Ke Da Xue Xue Bao. 2018 Feb 20;38(2):148-154. Chinese. PubMed PMID: 29502052.
17: Toffoli B, Zennaro C, Winkler C, Giordano Attianese GMP, Bernardi S, Carraro M, Gilardi F, Desvergne B. Hemicentin 1 influences podocyte dynamic changes in glomerular diseases. Am J Physiol Renal Physiol. 2018 Feb 28. doi: 10.1152/ajprenal.00198.2017. [Epub ahead of print] PubMed PMID: 29488390.
18: Ai J, Sun JH, Wan T, Ma J, Feng L, Yao K. Generation of an anti-angiogenic endothelial progenitor cell line via endostatin gene transfer. Mol Med Rep. 2018 Apr;17(4):5814-5820. doi: 10.3892/mmr.2018.8623. Epub 2018 Feb 21. PubMed PMID: 29484399; PubMed Central PMCID: PMC5866025.
19: Rider SA, Bruton FA, Collins RG, Conway BR, Mullins JJ. The Efficacy of Puromycin and Adriamycin for Induction of Glomerular Failure in Larval Zebrafish Validated by an Assay of Glomerular Permeability Dynamics. Zebrafish. 2018 Feb 26. doi: 10.1089/zeb.2017.1527. [Epub ahead of print] PubMed PMID: 29480793.
20: Forester CM, Zhao Q, Phillips NJ, Urisman A, Chalkley RJ, Oses-Prieto JA, Zhang L, Ruggero D, Burlingame AL. Revealing nascent proteomics in signaling pathways and cell differentiation. Proc Natl Acad Sci U S A. 2018 Mar 6;115(10):2353-2358. doi: 10.1073/pnas.1707514115. Epub 2018 Feb 21. PubMed PMID: 29467287; PubMed Central PMCID: PMC5877968.
PubChem Compound 439530
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator